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Compound of Interest

Compound Name: 2,5-Diiodophenol

Cat. No.: B3255075

An In-depth Technical Guide to the Potential Hazards and Safety Precautions for 2,5-
Diiodophenol

This guide provides a comprehensive overview of the potential hazards and recommended
safety precautions for 2,5-Diiodophenol, designed for researchers, scientists, and
professionals in drug development. The information is compiled from available safety data and
toxicological information on closely related compounds, supplemented with standardized
experimental protocols.

Chemical and Physical Properties

While specific experimental data for 2,5-Diiodophenol is limited, its basic properties can be
computed.

Property Value Source

Molecular Formula CeHal20 PubChem[1]
Molecular Weight 345.90 g/mol PubChem|[1]
CAS Number 24885-47-0 PubChem[1]

Hazard Identification and Classification
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A definitive Safety Data Sheet (SDS) for 2,5-Diiodophenol is not readily available. However,
based on the GHS classification of a closely related diiodophenol isomer, the following hazards
are anticipated.

GHS Hazard Statements:

H302: Harmful if swallowed.

H311: Toxic in contact with skin.

H314: Causes severe skin burns and eye damage.

H351: Suspected of causing cancer.

H411: Toxic to aquatic life with long lasting effects.
GHS Pictograms:

lwsalt text

Signal Word: Danger

Toxicological Data

Quantitative toxicological data for 2,5-Diiodophenol is scarce. The following data is for a
diiodophenol isomer and should be considered indicative.

Test Species Route Value

LD50 Mouse Oral 1,276 - 1,352 mg/kg

Reactivity and Stability

e Reactivity: May form explosive mixtures with air upon intense heating.
o Chemical Stability: Stable under normal conditions. May be light-sensitive.

e Incompatible Materials: Strong bases, acid anhydrides, and acid chlorides.
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e Hazardous Decomposition Products: Thermal decomposition can lead to the release of
irritating gases and vapors, including carbon monoxide, carbon dioxide, and hydrogen
iodide.

Safety Precautions and Handling

Given the potential hazards, stringent safety measures should be implemented when handling
2,5-Diiodophenol.

Engineering Controls:

o Work in a well-ventilated area, preferably in a chemical fume hood.

o Ensure that eyewash stations and safety showers are readily accessible.
Personal Protective Equipment (PPE):

o Eye/Face Protection: Wear chemical safety goggles and a face shield.

» Skin Protection: Wear protective gloves (e.g., nitrile rubber) and a lab coat.

» Respiratory Protection: If dusts are generated, use a NIOSH-approved respirator with an
appropriate cartridge.

Handling and Storage:

Avoid contact with skin, eyes, and clothing.

Do not breathe dust.

Wash hands thoroughly after handling.

Store in a tightly closed container in a dry, cool, and well-ventilated place.

Protect from light.

Experimental Protocols
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The following are summaries of standardized OECD guidelines that would be used to assess
the toxicity of a substance like 2,5-Diiodophenol.

Acute Oral Toxicity (Based on OECD Guideline 425)

This test is designed to determine the median lethal dose (LD50) of a substance after a single
oral administration.

Methodology:
o Test Animals: Typically, a single sex (usually female) of rats is used.

o Dosage: A stepwise procedure is used, starting with a dose expected to be non-lethal. The
dose for the next animal is adjusted up or down depending on the outcome for the previously
dosed animal.

o Administration: The substance is administered by gavage in a single dose.

o Observation Period: Animals are observed for a minimum of 14 days for signs of toxicity and
mortality.

e Endpoint: The LD50 is calculated based on the outcomes at different dose levels.

In Vitro Skin Irritation (Based on OECD Guideline 439)

This test uses a reconstructed human epidermis (RhE) model to assess the skin irritation
potential of a chemical.

Methodology:
o Test System: A three-dimensional human epidermis model is used.
o Application: The test chemical is applied topically to the tissue surface.

o Exposure and Incubation: Tissues are exposed to the chemical for a defined period (e.g., 60
minutes) and then incubated for a post-exposure period (e.g., 42 hours).
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 Viability Assessment: Cell viability is determined using a colorimetric assay (e.g., MTT
assay).

o Classification: A chemical is classified as an irritant if the tissue viability is reduced below a
certain threshold (e.g., 50%) compared to a negative control.

In Vitro Eye Irritation (Based on OECD Guideline 492)

This test utilizes a reconstructed human cornea-like epithelium (RhCE) model to identify
chemicals that may cause serious eye damage or irritation.

Methodology:
» Test System: A reconstructed human cornea-like epithelium model is employed.
o Application: The test substance is applied to the surface of the corneal model.

o Exposure and Incubation: The tissues are exposed for a specific duration, followed by a
post-exposure incubation period.

 Viability Measurement: Cell viability is measured using methods like the MTT assay.

o Classification: The substance is classified based on the reduction in tissue viability relative to
a negative control.

Logical Workflow for Chemical Safety Assessment

The following diagram illustrates the logical workflow for assessing and managing the risks
associated with a chemical like 2,5-Diiodophenol.
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Need Custom Synthesis?

A

Safe Handling &
Storage Procedures

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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